Cas no 1786-03-4 (Naphthylin)

• Product Name: Naphthylin
• CAS No: 1786-03-4
• MF: C₁₉H₁₂O₂
• MW: 272.297385215759
• CID: 148633
• PubChem ID: 120570
• Update Time: 2025-09-27

Naphthylin Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(1-naphthalenyl)-
• 2-naphthalen-1-ylindene-1,3-dione
• Naphthylin
• 1,3-Indandione, 2-(1-naphthyl)-
• 2-(1-Naphthyl)-1H-indene-1,3(2H)-dione
• 2-(naphthalen-1-yl)-1H-indene-1,3(2H)-dione
• 2-alpha-Naftyloindandion-1,3
• 2-alpha-Naftyloindandion-1,3 [Polish]
• 2-alpha-Naphtylindandione-1,3
• BRN 2126854
• NID
• Radione
• Maybridge1_006858
• 1786-03-4
• 2-(1-naphthyl)-1,3-indandione
• CBMicro_005281
• CCG-248778
• SCHEMBL2358320
• AKOS003244573
• MFCD00239208
• CB07335
• CHEMBL280343
• DTXSID1058002
• SMSF0003650
• BIM-0005128.P001
• HMS560P16
• SY347935

• Inchi： 1S/C19H12O2/c20-18-15-9-3-4-10-16(15)19(21)17(18)14-11-5-7-12-6-1-2-8-13(12)14/h1-11,17H
• InChI Key： CVLPPWGDNNZTRW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 272.08376
• Monoisotopic Mass: 272.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 501.2°Cat760mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.698
• PSA: 34.14

Naphthylin Security Information

• Hazardous Material transportation number：3027
• HazardClass：6.1(b)
• PackingGroup：III